Cas no 6575-09-3 (2-Chloro-6-methylbenzonitrile)

• Product Name: 2-Chloro-6-methylbenzonitrile
• CAS No: 6575-09-3
• MF: C₈H₆ClN
• MW: 151.592940807343
• MDL: MFCD00001782
• CID: 85712
• PubChem ID: 24847645
• Update Time: 2025-11-02

2-Chloro-6-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methylbenzonitrile
• 6-Chloro-o-tolunitrile
• 3-chloro-2-toluonitrile
• 2-Chlor-6-methyl-benzonitril
• 2-chloro-6-methylbenzenecarbonitrile
• 2-cyano3-chlorotoluene
• 6-chloro-2-methylbenzonitrile
• Benzonitrile,2-chloro-6-methyl
• EINECS 229-499-5
• o-Tolunitrile,6-chloro
• DTXSID3022241
• Benzonitrile, 2-chloro-6-methyl-
• AM808195
• NSC 80657
• AKOS005258121
• 2-chloro-6-methylbezonitrile
• 2-Cyano-3-chlorotoluene
• UNII-41M65JIW54
• A851939
• Q27258450
• SCHEMBL103444
• FT-0608749
• MFCD00001782
• InChI=1/C8H6ClN/c1-6-3-2-4-8(9)7(6)5-10/h2-4H,1H
• o-Tolunitrile, 6-chloro-
• NSC-80657
• NSC80657
• 41M65JIW54
• 2-Chloro-6-methylbenzonitrile, 97%
• 2-chloro-6-methyl-benzonitrile
• GEO-00710
• AI3-34983
• CL9116
• 6575-09-3
• NS00046932
• 2-Chloro-6-methyl benzonitrile
• DTXCID202241
• STL557321
• DB-057851
• BBL103511

• MDL： MFCD00001782
• Inchi： 1S/C8H6ClN/c1-6-3-2-4-8(9)7(6)5-10/h2-4H,1H3
• InChI Key： WQWQHJNUHQEGTN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1C#N
• BRN： 2246414

Computed Properties

• Exact Mass: 151.01900
• Monoisotopic Mass: 151.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Density: 1.1976 (rough estimate)
• Melting Point: 79-81 °C (lit.)
• Boiling Point: 143 °C/38 mmHg(lit.)
• Flash Point: 143°C/38mm
• Refractive Index: 1.5660 (estimate)
• PSA: 23.79000
• LogP: 2.52008

2-Chloro-6-methylbenzonitrile Security Information

• Hazardous Material transportation number：3439
• WGK Germany：3
• Hazard Category Code： 20/21
• Safety Instruction： S23
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21
• Storage Condition：Cold storage (+4 ° C)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-Chloro-6-methylbenzonitrile

Research Brief on 2-Chloro-6-methylbenzonitrile (CAS: 6575-09-3) and Its Applications in Chemical Biology and Pharmaceutical Research

2-Chloro-6-methylbenzonitrile (CAS: 6575-09-3) is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its chemical properties, synthetic applications, and biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-Chloro-6-methylbenzonitrile as a precursor in the synthesis of kinase inhibitors. The study demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, which are implicated in various cancers. The findings suggest that 2-Chloro-6-methylbenzonitrile could serve as a valuable scaffold for the development of next-generation anticancer drugs.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial properties of 2-Chloro-6-methylbenzonitrile derivatives. The researchers synthesized a series of analogs and evaluated their efficacy against multidrug-resistant bacterial strains. The results indicated that certain derivatives displayed significant antibacterial activity, with minimal cytotoxicity to mammalian cells. This underscores the potential of 2-Chloro-6-methylbenzonitrile as a starting material for designing new antimicrobial agents.

From a synthetic chemistry perspective, 2-Chloro-6-methylbenzonitrile has been utilized in palladium-catalyzed cross-coupling reactions, as reported in a 2022 article in Organic Letters. The study highlighted the compound's versatility in forming carbon-carbon and carbon-heteroatom bonds, which are crucial for constructing complex molecular architectures. This methodological advancement opens new avenues for the efficient synthesis of diverse pharmacophores.

In the realm of agrochemical research, 2-Chloro-6-methylbenzonitrile has also shown promise. A 2023 study in Pest Management Science investigated its derivatives as potential herbicides. The researchers found that certain modifications to the core structure led to compounds with selective herbicidal activity, offering a potential solution for weed resistance issues in agriculture.

Looking ahead, the unique chemical properties and biological activities of 2-Chloro-6-methylbenzonitrile position it as a compound of continued interest in chemical biology and pharmaceutical research. Future studies may explore its applications in drug discovery, material science, and other interdisciplinary fields. Researchers are encouraged to investigate novel synthetic routes and biological targets to fully exploit the potential of this versatile molecule.